Cas no 850256-82-5 (1H-1,2,3-Triazole, 1-butyl-)

• Product Name: 1H-1,2,3-Triazole, 1-butyl-
• CAS No: 850256-82-5
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 4227398
• PubChem ID: 11446322
• Update Time: 2025-04-24

1H-1,2,3-Triazole, 1-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-butyl-
• 1-Butyl-1H-[1,2,3]triazole
• 1-Butyl-1H-1,2,3-triazole
• EN300-6731947
• G47316
• 962-796-4
• 1-butyl-1,2,3-triazole
• SCHEMBL33259
• 1-butyltriazole
• CS-0257472
• WVKQECDSKDGQDQ-UHFFFAOYSA-N
• 850256-82-5

• Inchi： 1S/C6H11N3/c1-2-3-5-9-6-4-7-8-9/h4,6H,2-3,5H2,1H3
• InChI Key： WVKQECDSKDGQDQ-UHFFFAOYSA-N
• SMILES： N1(CCCC)C=CN=N1

Computed Properties

• Exact Mass: 125.095297364Da
• Monoisotopic Mass: 125.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 74.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.7Ų